N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(ethylthio)benzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-ethylsulfanylbenzamide
• InChI: InChI=1S/C24H22N2OS3/c1-2-28-16-9-7-8-15(14-16)22(27)26-24-21(17-10-3-5-12-19(17)29-24)23-25-18-11-4-6-13-20(18)30-23/h4,6-9,11,13-14H,2-3,5,10,12H2,1H3,(H,26,27)
• InChI Key: VTOTVCZTCPVNOH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC(=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C24H22N2OS3
• Molecular Weight: 450.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(ethylthio)benzamide is a useful research compound. Its molecular formula is C24H22N2OS3 and its molecular weight is 450.63. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(ethylthio)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-(ethylthio)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Synthesis : This compound is involved in the synthesis of various heterocyclic compounds. For example, benzo[b]thiophen-2-yl-hydrazonoesters were synthesized by coupling with 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, leading to derivatives such as pyrazoles, isoxazoles, and pyrimidines (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Applications in Medicinal Chemistry

• Anticancer Agents : Compounds containing benzothiazole and thiophene moieties have shown potential as anticancer agents. For instance, new benzothiazole acylhydrazones were synthesized and evaluated for their anticancer activity, indicating their efficacy against various cancer cell lines (Osmaniye, Levent, Karaduman, Ilgın, Özkay, & Kaplancıklı, 2018).

Biological Activities

• Antibacterial Properties : Benzothiazole derivatives have been studied for their antibacterial activities. For example, a series of benzothiazole derivatives of sulphonamides showed promising antibacterial properties (Ikpa, Onoja, & Okwaraji, 2020).
• Antioxidant Activity : Certain benzothiazole derivatives demonstrate antioxidant activities, as seen in a study evaluating new benzothiazole derivatives in the initial phase of acetaminophen toxicity (Cabrera-Pérez, Padilla-Martínez, Cruz, Mendieta-Wejebe, Tamay-Cach, & Rosales-Hernández, 2016).

Material Science Applications

• Supramolecular Gelators : N-(thiazol-2-yl)benzamide derivatives, closely related to the compound , have been used as supramolecular gelators. Their methyl functionality and S⋯O interaction play a crucial role in gelation behavior (Yadav & Ballabh, 2020).

Miscellaneous Applications

• Diuretic Activity : Some biphenyl benzothiazole-2-carboxamide derivatives have been synthesized and shown to possess diuretic activity (Yar & Ansari, 2009).

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole moiety have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s worth noting that benzothiazole derivatives have been shown to exhibit their effects through various mechanisms depending on the biological activity .

Biochemical Pathways

Benzothiazole derivatives have been associated with the inhibition of various enzymes and receptors, leading to their diverse biological activities .

Pharmacokinetics

Admet calculation showed favourable pharmacokinetic profile of synthesized compounds c 1-18 .

Result of Action

Similar compounds have shown promising activity against staphylococcus aureus with mic values in the range of 197–242 μM .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as ph, temperature, and the presence of other substances .